Tritylation of aminophenols
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000297
Abstract
o-Aminophenol gave, on tritylation under various sets of conditions, 2-amino-5-tritylphenol (I), this structure being different from the one assigned in an earlier report. m-Aminophenol and m-anisidine yielded 5-amino-2-tritylphenol (V) and 3-methoxy-4-tritylaniline (VIII), respectively, p-Aminophenol and p-anisidine were not tritylated under the same conditions. Deamination of (V) and (VIII) are probably the best methods of obtaining o-tritylphenol and o-tritylanisole, respectively.
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Journal Nameļ¼Journal of the Chemical Society C: Organic
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